3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-3-oxo-propionitrile

• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 3-(1-azatricyclo[6.3.1.04,12]dodeca-2,4,6,8(12)-tetraen-3-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C14H12N2O/c15-7-6-13(17)12-9-16-8-2-4-10-3-1-5-11(12)14(10)16/h1,3,5,9H,2,4,6,8H2
• InChI Key: OOBRDGVXKZFQDS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC=C2)C(=CN3C1)C(=O)CC#N

Description

3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-3-oxo-propionitrile is a useful research compound. Its molecular formula is C14H12N2O and its molecular weight is 224.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline (3.0 g, 19.1 mmol) and cyanoacetic acid (1.7 g, 20.0 mmol) in acetic anhydride (50 ml) were heated to 90° C. for 1.5 hours. After cooling to room temperature the product precipitated out, was filtered off, washed with cold methanol and dried under reduced pressure to obtain 3-(5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-1-yl)-3-oxo-propionitrile as cream colored crystals (3.457 g). 400 MHz 1H NMR (CDCl3) δ: 7.99 (d, J=7.6 Hz 1H), 7.83 (s, 1H), 7.25 (s, 1H), 7.07 (d, J=6.4 Hz, 1H), 4.23 (m, 2H), 3.88 (s, 2H), 3.01 (m, 2H), 2.28 (m, 2H); LCMS: 225 [M+H]